Cas no 2171872-15-2 (14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione)

• Product Name: 14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione
• CAS No: 2171872-15-2
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 6232285
• PubChem ID: 165840138
• Update Time: 2025-08-04

14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione Chemical and Physical Properties

Names and Identifiers

• 14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione
• 14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro[4.1.4^{7}.3^{5}]tetradecane-9,9-dione
• 2171872-15-2
• EN300-1280282

• Inchi： 1S/C12H21NO4S/c1-10(2)7-13-12(4-6-18(14,15)9-12)17-11(10)3-5-16-8-11/h13H,3-9H2,1-2H3
• InChI Key： MAZGSIAZQZMQLL-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)NCC(C)(C)C1(COCC1)O2)(=O)=O

Computed Properties

• Exact Mass: 275.11912932g/mol
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73Ų

Additional information on 14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro4.1.4^{7}.3^{5}tetradecane-9,9-dione

Exploring the Unique Properties and Applications of 14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro[4.1.4^{7}.3^{5}]tetradecane-9,9-dione (CAS No. 2171872-15-2)

In the realm of advanced organic chemistry, 14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro[4.1.4^{7}.3^{5}]tetradecane-9,9-dione (CAS No. 2171872-15-2) stands out as a structurally intriguing compound with potential applications across multiple scientific disciplines. This spirocyclic molecule, characterized by its unique dispiro architecture and thia-aza heterocyclic system, has garnered attention from researchers exploring novel synthetic methodologies and functional materials.

The compound's complex nomenclature reflects its sophisticated molecular design. The 14,14-dimethyl substitution pattern, combined with the 2,6-dioxa (two oxygen atoms) and 9lambda6-thia (sulfur) components, creates a sterically constrained system with interesting electronic properties. The 12-aza (nitrogen) moiety further enhances the molecule's potential for hydrogen bonding and coordination chemistry, making it particularly valuable in catalyst design and supramolecular chemistry applications.

Recent studies have focused on the compound's potential in pharmaceutical research, where its spirocyclic scaffold shows promise as a privileged structure in drug discovery. The rigid three-dimensional geometry of dispiro[4.1.4^{7}.3^{5}]tetradecane derivatives may offer improved target selectivity compared to flat aromatic systems, addressing current challenges in developing selective kinase inhibitors and GPCR modulators. Researchers are particularly interested in how the 9,9-dione functionality might participate in bioisosteric replacements of carboxylic acid groups in lead optimization.

In materials science, the compound's unique blend of oxygen, sulfur, and nitrogen heteroatoms within a constrained spiro framework suggests potential applications in advanced polymer systems. The dimethyl-substituted spirocenter could impart enhanced thermal stability to resulting materials, while the dione moiety offers sites for further chemical modification. These properties align with growing industry demand for high-performance polymers with tailored mechanical and electronic characteristics.

Synthetic chemists have developed particular interest in this compound as a test case for challenging spiroannulation reactions. The successful construction of its dispiro[4.1.4^{7}.3^{5}] skeleton represents a significant achievement in stereocontrolled synthesis, offering insights that may be applicable to other complex natural product syntheses. Recent methodological advances in C-H activation and cross-coupling strategies have made the compound more accessible for structure-activity relationship studies.

From an analytical perspective, the compound presents interesting challenges and opportunities. The 14,14-dimethyl groups create distinctive NMR signatures that aid in structural characterization, while the thia-aza heterocycle influences both chromatographic behavior and mass spectral fragmentation patterns. These characteristics make the compound a valuable model system for developing new analytical techniques in complex molecule characterization.

Environmental and sustainability considerations have also come to the forefront in recent evaluations of this compound. Researchers are investigating whether the spirocyclic framework might offer biodegradation advantages over traditional linear structures, potentially addressing growing concerns about persistent organic pollutants. The compound's synthetic route is being optimized to incorporate green chemistry principles, including atom economy and reduced solvent waste.

In the context of computational chemistry, 14,14-dimethyl-2,6-dioxa-9lambda6-thia-12-azadispiro[4.1.4^{7}.3^{5}]tetradecane-9,9-dione serves as an excellent test case for molecular modeling algorithms. Its combination of steric constraint, heteroatom interactions, and conformational flexibility challenges current force fields and quantum mechanical methods, driving improvements in predictive modeling software that benefits the broader chemical community.

Looking forward, the scientific community anticipates expanded applications for this unique compound as research continues to uncover its full potential. Its structural features position it at the intersection of multiple cutting-edge research areas, from medicinal chemistry to advanced materials, ensuring its place as a compound of significant ongoing interest in both academic and industrial settings.